Cas no 660830-88-6 (2-Pyridinecarboxylic acid, 6-(4-fluoro-3-methylphenyl)-)

2-Pyridinecarboxylic acid, 6-(4-fluoro-3-methylphenyl)- structure
660830-88-6 structure
Product Name:2-Pyridinecarboxylic acid, 6-(4-fluoro-3-methylphenyl)-
CAS No:660830-88-6
MF:C13H10FNO2
MW:231.222406864166
CID:1702262
PubChem ID:53222868
Update Time:2025-04-21

2-Pyridinecarboxylic acid, 6-(4-fluoro-3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylic acid, 6-(4-fluoro-3-methylphenyl)-
    • 660830-88-6
    • 6-(4-Fluoro-3-methylphenyl)picolinic acid
    • 6-(4-FLUORO-3-METHYLPHENYL)PYRIDINE-2-CARBOXYLIC ACID
    • 6-(4-Fluoro-3-methylphenyl)picolinic acid, 95%
    • MFCD18317043
    • Inchi: 1S/C13H10FNO2/c1-8-7-9(5-6-10(8)14)11-3-2-4-12(15-11)13(16)17/h2-7H,1H3,(H,16,17)
    • InChI Key: GWBHSRQJGSGXHN-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C=C1C)C1C=CC=C(C(=O)O)N=1

Computed Properties

  • Exact Mass: 231.0696
  • Monoisotopic Mass: 231.06955672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19
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